Cas no 42837-62-7 (null)

• Product Name: null
• CAS No: 42837-62-7
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 928498
• PubChem ID: 206085
• Update Time: 2025-04-19

null Chemical and Physical Properties

Names and Identifiers

• null
• 1-(5-amino-1,2,4-oxadiazol-3-yl)ethanone
• Ethanone, 1-(5-amino-1,2,4-oxadiazol-3-yl)- (9CI)
• 42837-62-7
• DB-276133
• Ethanone, 1-(5-amino-1,2,4-oxadiazol-3-yl)-
• BRN 0775402
• DTXSID60195507
• 1,2,4-Oxadiazol-3-amine, 5-acetyl-
• AKOS006342115

• Inchi： 1S/C4H5N3O2/c1-2(8)3-6-4(5)9-7-3/h1H3,(H2,5,6,7)
• InChI Key： JLCNFOBYKXAGSB-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C(C)=O)=N1

Computed Properties

• Exact Mass: 127.038
• Monoisotopic Mass: 127.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.374
• Boiling Point: 290°C at 760 mmHg
• Flash Point: 129.2°C
• Refractive Index: 1.539